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Compound of Interest

Compound Name: m-PEG5-acid

Cat. No.: B1676785 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling m-PEG5-acid, including personal protective equipment (PPE), operational plans for

handling and storage, and detailed disposal procedures. Adherence to these guidelines is

critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
When handling m--PEG5-acid, appropriate personal protective equipment is mandatory to

prevent skin and eye contact, as well as inhalation. The following table summarizes the

required PPE.

Body Part Required PPE Material/Standard

Eyes/Face
Safety goggles with side

shields or a face shield
ANSI Z87.1 certified

Hands Chemical-resistant gloves Nitrile or neoprene

Body Laboratory coat Standard laboratory coat

Respiratory

Use in a well-ventilated area.

Respirator may be required for

large quantities or in case of

aerosolization.

NIOSH-approved respirator

with appropriate cartridges if

needed
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Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability of m-PEG5-acid and

ensuring a safe laboratory environment.

Handling Protocol:
Engineering Controls: Always handle m-PEG5-acid in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of any potential aerosols.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust or aerosols.

Ensure all containers are securely sealed when not in use.

Wash hands thoroughly after handling.

Solution Preparation: When preparing solutions, it is recommended to do so on the day of

use.[1] If stock solutions are necessary, they should be stored in tightly sealed vials at -20°C

for up to one month.[1][2] Before use, allow the product to equilibrate to room temperature

for at least one hour prior to opening the vial.[1]

Storage Protocol:
For long-term stability, m-PEG5-acid should be stored under the following conditions:
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Form
Storage
Temperature

Duration Additional Notes

Powder -20°C Up to 3 years

Store under nitrogen

and away from

moisture.[3]

In Solvent -20°C Up to 1 month
Store in tightly sealed

vials.

In Solvent -80°C Up to 1 year

Disposal Plan
While polyethylene glycol (PEG) and its derivatives are generally considered to have low

toxicity, proper disposal is essential to prevent environmental contamination.

Waste Identification: Unused m-PEG5-acid and any materials contaminated with it (e.g.,

gloves, pipette tips, containers) should be considered chemical waste.

Collection:

Collect all solid and liquid waste containing m-PEG5-acid in a designated, leak-proof, and

clearly labeled waste container.

Do not mix with other incompatible waste streams.

Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not pour m-PEG5-acid or its solutions down the drain.

Experimental Workflow for Handling m-PEG5-acid
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Caption: Workflow for the safe handling and disposal of m-PEG5-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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